Cas no 2173611-06-6 (3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide)

• Product Name: 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide
• CAS No: 2173611-06-6
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 6350808
• PubChem ID: 132314172
• Update Time: 2025-10-31

3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-6703259
• 2173611-06-6
• 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide

• Inchi： 1S/C14H16N4O/c15-8-11(7-10-5-6-13(16)17-9-10)14(19)18-12-3-1-2-4-12/h5-7,9,12H,1-4H2,(H2,16,17)(H,18,19)/b11-7+
• InChI Key： YMUHTRQMRLGSQF-YRNVUSSQSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=NC(=CC=1)N)NC1CCCC1

Computed Properties

• Exact Mass: 256.13241115g/mol
• Monoisotopic Mass: 256.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide

Introduction to 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide (CAS No. 2173611-06-6)

3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide (CAS No. 2173611-06-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry due to its unique pharmacophoric features and potential biological activities.

The molecular framework of 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide incorporates several key structural elements that are highly relevant to modern drug design. The presence of an aminopyridine moiety at the 6-position of the pyridine ring suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by aminopyridine derivatives. Additionally, the cyano group and the cyclopentylprop-2-enamide moiety contribute to the compound's overall physicochemical properties, influencing its solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The aminopyridine scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Research has demonstrated that aminopyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into this scaffold can further modulate these activities, making it a versatile platform for drug discovery.

The cyclopentylprop-2-enamide moiety in 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide adds another layer of complexity to the compound's structure. This moiety is known to enhance the binding affinity and selectivity of small molecules towards their targets. The amide bond within this group can form hydrogen bonds with polar residues in protein active sites, while the cyclopentyl ring provides steric hindrance that can optimize interactions with hydrophobic pockets. Such structural features are crucial for designing high-affinity ligands that can effectively modulate biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacological profiles of complex molecules like 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization through structure-based drug design approaches. By leveraging these technologies, scientists can accelerate the discovery process and identify novel therapeutic candidates more efficiently.

The cyano group in the compound's structure also plays a significant role in its overall pharmacological properties. Cyano-substituted compounds are known to exhibit diverse biological activities due to their ability to interact with various biological targets through multiple mechanisms. For instance, the cyano group can participate in hydrogen bonding or form coordination bonds with metal ions, which are often involved in enzymatic reactions. This versatility makes cyano-substituted compounds valuable scaffolds for developing drugs with broad therapeutic applications.

In conclusion, 3-(6-aminopyridin-3-yl)-2-cyano-N-cyclopentylprop-2-enamide represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, incorporating key pharmacophoric elements such as the aminopyridine scaffold and the cyclopentylprop-2-enamide moiety, positions it as a versatile platform for developing novel therapeutic agents. The compound's potential biological activities and favorable physicochemical properties make it an attractive target for further investigation using both experimental and computational approaches.